Cas no 38787-67-6 (trans-1-iodo-2-(pentafluoroethyl)cyclohexane)

• Product Name: trans-1-iodo-2-(pentafluoroethyl)cyclohexane
• CAS No: 38787-67-6
• MF: C₈H₁₀F₅I
• MW: 328.061492443085
• MDL: MFCD01861998
• CID: 923936
• PubChem ID: 45074729
• Update Time: 2025-06-11

trans-1-iodo-2-(pentafluoroethyl)cyclohexane Chemical and Physical Properties

Names and Identifiers

• trans-1-iodo-2-(pentafluoroethyl)cyclohexane
• (1R,2S)-1-iodo-2-(pentafluoroethyl)cyclohexane
• 1-(Perfluoraethyl)-2-jodocyclohexan(cis)
• cis-1-Jod-2-(pentafluor-ethyl)-cyclohexan
• cis-1-Jod-2-perfluorethyl-cyclohexan
• CTK4I0487
• DTXSID70662952
• MFCD01861998
• C8H10F5I
• 38787-67-6
• CS-0452087
• (1R,2S)-1-IODO-2-(1,1,2,2,2-PENTAFLUOROETHYL)CYCLOHEXANE
• (1R,2S)-1-iodo-2-(perfluoroethyl)cyclohexane
• AKOS015853616

• MDL： MFCD01861998
• Inchi： 1S/C8H10F5I/c9-7(10,8(11,12)13)5-3-1-2-4-6(5)14/h5-6H,1-4H2/t5-,6-/m1/s1
• InChI Key： DSLYPUILDQBYTC-PHDIDXHHSA-N
• SMILES： I[C@@H]1CCCC[C@H]1C(C(F)(F)F)(F)F

Computed Properties

• Exact Mass: 327.9743
• Monoisotopic Mass: 327.97474g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Color/Form: NA
• Density: 1.766
• Boiling Point: 60/6mm
• Flash Point: 193.3±27.9 °C
• Refractive Index: 1.4512
• PSA: 0
• LogP: 4.17780

trans-1-iodo-2-(pentafluoroethyl)cyclohexane Security Information

• Signal Word：warning
• Hazard Statement： Irritant
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Additional information on trans-1-iodo-2-(pentafluoroethyl)cyclohexane

Recent Advances in the Study of trans-1-iodo-2-(pentafluoroethyl)cyclohexane (CAS: 38787-67-6)

The compound trans-1-iodo-2-(pentafluoroethyl)cyclohexane (CAS: 38787-67-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential applications in drug discovery and development. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, including its synthesis, reactivity, and biological activities.

Recent studies have highlighted the importance of trans-1-iodo-2-(pentafluoroethyl)cyclohexane as a versatile building block in organic synthesis. Its pentafluoroethyl group and iodine substituent make it a valuable intermediate for the construction of complex molecules, particularly in the development of fluorinated pharmaceuticals. Fluorinated compounds are known for their enhanced metabolic stability and bioavailability, which are critical attributes in drug design.

One of the key advancements in the synthesis of trans-1-iodo-2-(pentafluoroethyl)cyclohexane involves the use of transition metal-catalyzed reactions. Researchers have reported improved yields and selectivity by employing palladium and nickel catalysts under mild reaction conditions. These methodologies not only streamline the production process but also reduce the environmental impact by minimizing the use of hazardous reagents.

In terms of biological applications, preliminary studies have demonstrated that trans-1-iodo-2-(pentafluoroethyl)cyclohexane exhibits promising activity against certain enzyme targets. For instance, it has been shown to inhibit the activity of cytochrome P450 enzymes, which play a crucial role in drug metabolism. This finding opens up new avenues for the development of enzyme inhibitors that could be used to modulate drug efficacy and toxicity.

Furthermore, the compound's potential as a radiolabeling agent has been explored in the context of positron emission tomography (PET) imaging. The iodine atom in trans-1-iodo-2-(pentafluoroethyl)cyclohexane can be replaced with radioactive isotopes, such as iodine-124, enabling its use in non-invasive imaging techniques. This application is particularly relevant for the study of pharmacokinetics and biodistribution of new drug candidates.

Despite these promising developments, challenges remain in the large-scale production and purification of trans-1-iodo-2-(pentafluoroethyl)cyclohexane. Researchers are actively investigating scalable synthetic routes and purification techniques to address these issues. Additionally, further studies are needed to fully elucidate the compound's mechanism of action and its potential side effects in biological systems.

In conclusion, trans-1-iodo-2-(pentafluoroethyl)cyclohexane (CAS: 38787-67-6) represents a valuable tool in the toolkit of medicinal chemists and chemical biologists. Its unique properties and diverse applications make it a compound of interest for future research. Continued exploration of its synthetic and biological potential is expected to yield significant contributions to the field of chemical biology and drug development.